Cas no 1006463-55-3 (4-Fluoro-N-methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylbenzene-1-carboximidamide)

• Product Name: 4-Fluoro-N-methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylbenzene-1-carboximidamide
• CAS No: 1006463-55-3
• MF: C₁₄H₁₇FN₄
• MW: 260.309985876083
• CID: 4558838
• PubChem ID: 7131087
• Update Time: 2025-11-01

4-Fluoro-N-methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylbenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-methyl-N'-[1-(propan-2-yl)-1H-pyrazol-5-yl]benzene-1-carboximidamide
• 4-fluoro-N'-methyl-N-(2-propan-2-ylpyrazol-3-yl)benzenecarboximidamide
• Z108566686
• AKOS033030287
• CCG-356285
• CS-0234795
• EN300-14753
• G32954
• 1006463-55-3
• AB00742104-01
• 4-Fluoro-N-methyl-N'-[1-(1-methylethyl)-1H-pyrazol-5-yl]benzenecarboximidamide
• C14H17FN4
• Z104510082
• 4-Fluoro-N-methyl-N inverted exclamation marka-[1-(1-methylethyl)-1H-pyrazol-5-yl]benzenecarboximidamide
• 4-fluoro-N'-(1-isopropyl-1H-pyrazol-5-yl)-N-methylbenzenecarboximidamide
• 4-Fluoro-N-methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylbenzene-1-carboximidamide

• Inchi： 1S/C14H17FN4/c1-10(2)19-13(8-9-17-19)18-14(16-3)11-4-6-12(15)7-5-11/h4-10H,1-3H3,(H,16,18)
• InChI Key： GIKJWWIQTLRWEN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)/C(=N\C)/NC1=CC=NN1C(C)C

Computed Properties

• Exact Mass: 260.143725g/mol
• Monoisotopic Mass: 260.143725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 260.31g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 42.2

Additional information on 4-Fluoro-N-methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylbenzene-1-carboximidamide

Introduction to 4-Fluoro-N-methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylbenzene-1-carboximidamide (CAS No. 1006463-55-3)

4-Fluoro-N-methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylbenzene-1-carboximidamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1006463-55-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, including its fluorine-substituted pyrazole core and benzene-imidamide moiety, contribute to its distinct chemical properties and biological interactions.

The fluorine atom in the molecular structure is a key feature that enhances the compound's metabolic stability and binding affinity to biological targets. Fluorinated compounds are widely recognized for their ability to modulate enzyme activity and receptor binding, which makes them valuable in drug design. In particular, the presence of a fluorine substituent at the 4-position of the pyrazole ring in this compound is thought to improve its pharmacokinetic profile, ensuring better absorption, distribution, metabolism, and excretion (ADME) properties.

The N-methyl-N'-1-(propan-2-yl) group in the name underscores the compound's complex alkyl chain architecture, which can influence its solubility and interaction with biological membranes. This structural element may also contribute to the molecule's ability to cross cell membranes efficiently, a critical factor for many drug candidates. The combination of these structural components results in a molecule with a high degree of specificity and potential therapeutic utility.

The pyrazole ring is another pivotal feature of this compound, known for its versatility in medicinal chemistry. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 4-fluoro-N-methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylbenzene-1-carboximidamide positions it as a candidate for further exploration in these therapeutic areas. Recent studies have highlighted the role of pyrazole-based compounds in inhibiting key enzymes involved in cancer progression, such as kinases and proteases.

The benzene-imidamide moiety further enhances the compound's pharmacological potential. Imidamides are known to exhibit diverse biological activities, including antiviral, anti-inflammatory, and analgesic effects. The benzene ring provides additional stability to the molecule while allowing for selective interactions with biological targets. This combination of structural elements makes 4-fluoro-N-methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylbenzene-1-carboximidamide a promising candidate for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of action of this compound more accurately. These computational studies suggest that the fluorine-substituted pyrazole core interacts strongly with specific amino acid residues in target proteins, leading to potent inhibition of their activity. This insight has guided synthetic modifications aimed at optimizing the compound's efficacy and selectivity.

In vitro studies have demonstrated that 4-fluoro-N-methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylbenzene-1-carboximidamide exhibits significant activity against various disease-related targets. For instance, preliminary experiments have shown its effectiveness in inhibiting enzymes overexpressed in cancer cells, such as tyrosine kinases. Additionally, the compound has shown promise in reducing inflammation by modulating cytokine production pathways. These findings align with emerging research on fluorinated pyrazole derivatives as potential therapeutics for chronic inflammatory diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These synthetic strategies not only improve production scalability but also allow for facile modifications to explore analogs with enhanced properties.

The pharmacokinetic profile of 4-fluoro-N-methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylbenzene-1-carboximidamide has been evaluated through preclinical studies using animal models. These studies indicate that the compound exhibits favorable absorption rates and prolonged half-life upon oral administration. Furthermore, preliminary toxicity assessments suggest that it is well-tolerated at therapeutic doses, although further long-term studies are necessary to fully assess its safety profile.

The potential applications of this compound extend beyond oncology and inflammation research. Emerging evidence suggests that it may also play a role in neurodegenerative diseases by interacting with specific neurotransmitter receptors or modulating pathways associated with cognitive decline. The unique combination of structural features makes it a versatile scaffold for developing novel therapeutics targeting multiple disease mechanisms.

Future research directions include exploring derivative compounds generated by modifying specific functional groups within the molecule. By systematically altering substituents such as the fluorine atom, alkyl chains, or imidamide moiety, researchers can fine-tune the biological activity and optimize drug-like properties. High-throughput screening (HTS) techniques combined with machine learning algorithms will further accelerate this process by identifying lead compounds with desired characteristics.

The integration of experimental data with computational modeling represents another frontier for advancing research on 4-fluoro-N-methyl-N'-1-(propan-2-y l)-1H-pyrazol -5 -ylbenzene -1-carboximidamide . By leveraging artificial intelligence (AI) -based predictive tools , scientists can simulate molecular interactions at an unprecedented scale , leading to faster discovery cycles . This interdisciplinary approach holds great promise for translating laboratory findings into clinical applications efficiently。